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Compound of Interest

Compound Name: Soquelitinib

Cat. No.: B12376851 Get Quote

Essential Safety and Handling Guide for
Soquelitinib
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Soquelitinib. It outlines the necessary personal

protective equipment (PPE), handling procedures, and disposal plans to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
While Soquelitinib is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential.[1] The following table summarizes the recommended

personal protective equipment when handling this compound.
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PPE Category Recommended Equipment

Hand Protection

Protective gloves (e.g., nitrile, neoprene, or

latex). It is recommended to use gloves meeting

ASTM D6978 standards for handling

chemotherapy drugs.[2][3]

Eye Protection Safety goggles with side-shields.[2]

Skin and Body

Impervious clothing, such as a disposable gown

with long sleeves and tight-fitting cuffs that

fastens in the back.[2][3]

Respiratory

A fit-tested NIOSH-certified N95 or N100

respirator should be used when there is a risk of

generating airborne powder or aerosols.[3][4]

Experimental Protocols and Handling
Safe Handling Precautions:

Avoid contact with eyes, skin, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Do not eat, drink, or smoke in areas where Soquelitinib is handled.[2]

Wash hands thoroughly after handling.[2]

Accidental Release Measures:

In the event of a spill, the following steps should be taken:

Evacuate personnel to a safe area.[1]

Wear full personal protective equipment, including respiratory protection.[1]
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Prevent further leakage or spillage if it is safe to do so.[1]

For liquid spills, absorb with a finely-powdered, liquid-binding material such as diatomite or

universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all contaminated materials for proper disposal.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Continue to rinse

for at least 15 minutes and seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with

plenty of water.[1] Seek medical attention if irritation develops.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Storage and Disposal:

Storage: Soquelitinib should be stored at -20°C for up to one month. For longer-term

storage, -80°C is recommended for up to six months.[5]

Disposal: Dispose of Soquelitinib and any contaminated materials in accordance with all

applicable country, federal, state, and local regulations.[1] It is recommended to consult with

environmental health and safety (EHS) professionals for specific guidance on the disposal of

investigational drugs.[6]

Visual Guides
The following diagrams illustrate the recommended PPE workflow and the signaling pathway of

Soquelitinib.
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Caption: Recommended PPE donning and doffing sequence for handling Soquelitinib.
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Caption: Soquelitinib inhibits ITK, disrupting TCR signaling and T-cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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